2,4-Dichloro-6-piperidin-1-ylsulfonylphenol

• IUPAC Name: 2,4-dichloro-6-piperidin-1-ylsulfonylphenol
• InChI: InChI=1S/C11H13Cl2NO3S/c12-8-6-9(13)11(15)10(7-8)18(16,17)14-4-2-1-3-5-14/h6-7,15H,1-5H2
• InChI Key: ZUPJYCKWFQLXCO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=C(C(=CC(=C2)Cl)Cl)O
• Molecular Formula: C11H13Cl2NO3S
• Molecular Weight: 310.2 g/mol
• CAS No.: 55414-80-7

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Dichlorophenol is a chlorinated derivative of phenol.

Synthesis Analysis

The synthesis of piperidine derivatives involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Dichlorophenol is a derivative of phenol with two chlorine atoms.

Chemical Reactions Analysis

Piperidines are involved in a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Piperidines and dichlorophenols, for example, have unique properties that make them useful in various applications.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and the target of their action.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure. For example, certain dichlorophenols are considered hazardous by the OSHA Hazard Communication Standard.

Future Directions

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. This suggests that there is potential for future research and development in this area.